molecular formula C10H13NO6S2 B8636158 2-{[2-(2-Hydroxyethanesulfonyl)-4-nitrophenyl]sulfanyl}ethan-1-ol CAS No. 100983-99-1

2-{[2-(2-Hydroxyethanesulfonyl)-4-nitrophenyl]sulfanyl}ethan-1-ol

Cat. No. B8636158
CAS RN: 100983-99-1
M. Wt: 307.3 g/mol
InChI Key: HJFXOYNTGHQNHQ-UHFFFAOYSA-N
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Description

2-{[2-(2-Hydroxyethanesulfonyl)-4-nitrophenyl]sulfanyl}ethan-1-ol is a useful research compound. Its molecular formula is C10H13NO6S2 and its molecular weight is 307.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-{[2-(2-Hydroxyethanesulfonyl)-4-nitrophenyl]sulfanyl}ethan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[2-(2-Hydroxyethanesulfonyl)-4-nitrophenyl]sulfanyl}ethan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

100983-99-1

Molecular Formula

C10H13NO6S2

Molecular Weight

307.3 g/mol

IUPAC Name

2-[2-(2-hydroxyethylsulfonyl)-4-nitrophenyl]sulfanylethanol

InChI

InChI=1S/C10H13NO6S2/c12-3-5-18-9-2-1-8(11(14)15)7-10(9)19(16,17)6-4-13/h1-2,7,12-13H,3-6H2

InChI Key

HJFXOYNTGHQNHQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1[N+](=O)[O-])S(=O)(=O)CCO)SCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

58.75 g of potassium carbonate are added at 22° C. to a suspension of 132.85 g of 2-chloro-5-nitrophenyl hydroxyethyl sulfone in 100 ml of water and 80 g of 2-mercaptoethanol in the course of 1.5 hours, and the mixture is stirred at room temperature for 4 hours. The reaction mixture is then filtrated with suction, and the filter residue is washed with water until neutral. Drying these gives 124.3 g of 2-β-hydroxyethylmercapto-5-nitrophenyl hydroxyethyl sulfone having a melting point of 116°-118° C. (purity about 99%), which corresponds to a yield of 81% of theory, relative to starting 2-chloro-5-nitrophenyl hydroxyethyl sulfone.
Quantity
58.75 g
Type
reactant
Reaction Step One
Quantity
132.85 g
Type
reactant
Reaction Step One
Quantity
80 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One

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